Cas no 1315348-21-0 (2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid)

• Product Name: 2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid
• CAS No: 1315348-21-0
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• CID: 5178463
• Update Time: 2025-10-24

2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(3-(Trifluoromethyl)phenyl)furan-2-yl)cyclopropanecarboxylicacid
• 2-(5-(3-(Trifluoromethyl)phenyl)furan-2-yl)cyclopropanecarboxylic acid
• 2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 2-[5-[3-(trifluoromethyl)phenyl]-2-furanyl]-

• Inchi： 1S/C15H11F3O3/c16-15(17,18)9-3-1-2-8(6-9)12-4-5-13(21-12)10-7-11(10)14(19)20/h1-6,10-11H,7H2,(H,19,20)
• InChI Key： KZPJTWXWGFANBO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(C2CC2C(=O)O)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4

Additional information on 2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid

2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic Acid: A Comprehensive Overview

The compound 2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid, identified by the CAS number 1315348-21-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as cyclopropane carboxylic acids, which are characterized by their unique three-membered ring structure and carboxylic acid functionality. The presence of a furan ring and a trifluoromethyl substituent further enhances its chemical complexity and reactivity.

The synthesis of this compound typically involves multi-step organic reactions, often incorporating strategies such as Suzuki coupling or Stille coupling to form the carbon-carbon bonds within the furan ring. The introduction of the trifluoromethyl group is achieved through electrophilic aromatic substitution or other fluorination techniques, depending on the specific reaction conditions. The cyclopropane ring is formed via either thermal or photochemical methods, often utilizing strained intermediates to facilitate the formation of this highly strained structure.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain types of cancer cells, suggesting its potential as an anticancer agent. Additionally, its ability to modulate ion channels makes it a promising candidate for treating neurological disorders such as epilepsy and chronic pain.

In terms of material science, this compound has shown promise as a building block for advanced materials. Its cyclopropane ring provides mechanical strength, while the trifluoromethyl group imparts hydrophobicity and thermal stability. These properties make it an ideal candidate for use in high-performance polymers and coatings. Recent advancements in polymer chemistry have utilized this compound to develop self-healing materials that can repair minor damages under specific conditions.

The chemical stability of 2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid is another area of interest. Studies have shown that its cyclopropane ring contributes significantly to its stability under harsh chemical conditions, making it suitable for use in demanding industrial processes. Furthermore, its resistance to UV degradation has been exploited in the development of UV-resistant coatings for electronic devices.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Research indicates that it undergoes slow biodegradation under aerobic conditions, suggesting that its environmental impact may be limited when used responsibly. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 2-[5-(3-Trifluoromethyl-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, material science, and chemical engineering. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.